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Comparison of DPP-4 Inhibitors

The following table synthesizes key quantitative data from the search results for several DPP-4 inhibitors [1]

[2] [3]. Please note that "Carmegliptin" could not be included due to a lack of available data.

Table 1: Pharmacokinetic Parameters of DPP-4 Inhibitors

Parameter Alogliptin Linagliptin Sitagliptin

Bioavailability ~100% [4] ~30% [4] ~87% [3]

Time to Peak Plasma
Concentration (T~max~)

1-2 hours [1] [4] 1.5 hours [4] 1-4 hours [3]

Apparent Volume of
Distribution (V~d~)

417 L [1] [4] 1110 L [4] 198 L [4]

Plasma Protein Binding ~20% [1] [4] 75-99% [4] ~38% [4]

Elimination Half-Life ~21 hours [1] [4] ~12 hours [2] [4] 12-14 hours [3] [4]

Primary Route of
Elimination

Renal (60-80% as
unchanged drug) [1]

[4]

Enterohepatic (minimal
renal excretion) [2] [4]

Renal (79% as
unchanged drug) [3]

[4]
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Parameter Alogliptin Linagliptin Sitagliptin

Dosing Adjustment in
Renal Impairment

Required [1] [4] Not required [2] Required [5]

Table 2: Pharmacodynamic (DPP-4 Inhibition) Profiles

Drug Maximum Inhibition Inhibition 24 Hours Post-Dose

Alogliptin ~90-99% [4] >75% [4]

Linagliptin ~80-90% [2] [4] ≥70% [4]

Sitagliptin ~97% [3] [4] ≥80% [3] [4]

Experimental Protocol Overview

Since direct data on Carmegliptin is unavailable, here is an example of a standard clinical trial methodology

used to generate the comparative efficacy data for other DPP-4 inhibitors, which you can use as a reference.

Example: Phase 3 Trial for a Triple Fixed-Dose Combination [5]

Objective: To evaluate the efficacy and safety of a triple fixed-dose combination (FDC) of

dapagliflozin, sitagliptin, and metformin compared to a dual FDC of sitagliptin and metformin.
Study Design: A Phase 3, randomized, open-label, two-arm, active-controlled study.

Participants: Adult patients (aged 18-65) with Type 2 Diabetes and HbA1c between 7.5% and
11.0%, who had inadequate glycemic control on a stable dose of sitagliptin and metformin dual

therapy.
Intervention: Patients were randomized 1:1 to receive either the triple FDC (Dapagliflozin 5 mg +

Sitagliptin 50 mg + Metformin IR 500/1000 mg) or the dual FDC (Sitagliptin 50 mg + Metformin IR
500/1000 mg), twice daily for 16 weeks.

Primary Endpoint: The mean change in HbA1c from baseline to Week 16.
Key Findings: The triple FDC demonstrated a significantly greater reduction in HbA1c (-2.08%)

compared to the dual FDC (-1.38%), with a p-value of < 0.0001 [5].

The workflow of this study is summarized in the diagram below:
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Patient Screening & 
    Randomization (1:1)

Dual FDC Arm 
    (SITA+MET IR)

Triple FDC Arm 
    (DAPA+SITA+MET IR)

Treatment Period 
    16 Weeks

Primary Endpoint: 
    Mean HbA1c Change

Result: -1.38% Result: -2.08%

Click to download full resolution via product page

How to Proceed with Your Research

Given the lack of results for Carmegliptin, I suggest the following steps to continue your research:

Verify the Drug Name: Confirm the official non-proprietary name of the drug. "Carmegliptin" may be

a code name, an older name, or a candidate drug from a specific region or company.
Search Scientific Databases Directly: Use specialized databases such as PubMed, Google
Scholar, Embase, or the Cochrane Library. Search with the exact drug name and filter for clinical
trials, randomized controlled trials, and pharmacokinetic studies.

Check Clinical Trial Registries: Search global registries like ClinicalTrials.gov and others (e.g., EU
Clinical Trials Register, WHO ICTRP) for any ongoing or completed trials involving the drug.

Consult Patent Literature: Patent filings from pharmaceutical companies often contain detailed
experimental data on new chemical entities in the early stages of development.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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